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Compound of Interest

Compound Name: Isodihydrofutoquinol A

Cat. No.: B1153339 Get Quote

Despite a comprehensive search of available scientific literature, Isodihydrofutoquinol A
remains an elusive and poorly characterized natural product. While identified as a lignan

isolated from the leaves and stems of Piper schmidtii, a plant from the pepper family, detailed

information regarding its specific biological activities, mechanism of action, and synthesis is not

publicly available. This lack of data prevents the creation of an in-depth technical guide as

requested.

What is known is that Piper schmidtii, the source of Isodihydrofutoquinol A, has been the

subject of some phytochemical and pharmacological investigations. These studies have

focused on the general chemical profile and biological properties of its extracts, rather than on

individual isolated compounds.

Chemical Profile of Piper schmidtii Extracts
Research on the aerial parts of Piper schmidtii has revealed a complex mixture of

phytochemicals. A study utilizing Gas Chromatography-Mass Spectrometry (GC-MS) on a

methanolic extract identified thirty different compounds, highlighting the plant's diverse

chemical composition.[1] However, Isodihydrofutoquinol A was not identified among the

constituents in this particular analysis. The primary metabolites found in plants, such as

proteins, fats, and carbohydrates, are precursors to a wide array of secondary metabolites,

including lignans, alkaloids, steroids, terpenoids, and flavonoids, which are often responsible

for the plant's bioactive properties.[1]
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Biological Activities of Piper schmidtii Extracts
Various solvent extracts of Piper schmidtii have been evaluated for their biological activities,

demonstrating the plant's potential as a source of bioactive compounds. The following table

summarizes the quantitative data from studies on different extracts of the plant.

Biological Activity
Assay

Plant Part Extract Type IC50 / Activity

DPPH Radical

Scavenging
Fruit Methanol 15.19 µg/ml

Phosphomolybdenum

Assay
Fruit Methanol 135.67 mg AAE/g

Ferric Reducing

Antioxidant Power

(FRAP)

Fruit Methanol 380.98 mM Fe/mg

Superoxide Radical

Scavenging
Fruit Methanol 60.94% inhibition

Anti-inflammatory Fruit Methanol 71.24% inhibition

This data pertains to crude extracts and not to the isolated Isodihydrofutoquinol A.

The methanolic extract of P. schmidtii fruit has demonstrated significant antioxidant activity in

multiple assays, including DPPH, phosphomolybdenum, and FRAP assays.[2] Furthermore,

this extract exhibited potent anti-inflammatory and antibacterial properties.[2] The ethyl acetate

extract was found to have a high concentration of flavonoids and also showed strong reducing

power.[2]

The Genus Piper as a Source of Bioactive
Compounds
The genus Piper is well-known for its rich diversity of bioactive secondary metabolites.[3][4][5]

Species within this genus are known to produce a wide range of compounds, including

alkaloids/amides, propenylphenols, lignans, neolignans, terpenes, and flavonoids.[6] Many of
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these compounds have been investigated for their potential therapeutic applications, exhibiting

anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[3][4]

Conclusion
While Isodihydrofutoquinol A has been identified as a constituent of Piper schmidtii, it has

not been the subject of dedicated scientific investigation. The available research focuses on the

broader chemical profile and biological activities of extracts from this plant. Consequently, there

is no published data on the specific experimental protocols for its isolation, its quantitative

biological activity, or any signaling pathways it may modulate. Further research is required to

isolate Isodihydrofutoquinol A in sufficient quantities and to thoroughly investigate its

chemical and biological properties to determine its potential for drug development or other

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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